5-(2-Amino-4-methyl-1,3-thiazol-5-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
5-(2-Amino-4-methyl-1,3-thiazol-5-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
Brand Name:
Vulcanchem
CAS No.:
587007-13-4
VCID:
VC0363257
InChI:
InChI=1S/C7H9N5S2/c1-3-4(14-6(8)9-3)5-10-11-7(13)12(5)2/h1-2H3,(H2,8,9)(H,11,13)
SMILES:
CC1=C(SC(=N1)N)C2=NNC(=S)N2C
Molecular Formula:
C7H9N5S2
Molecular Weight:
227.3g/mol
5-(2-Amino-4-methyl-1,3-thiazol-5-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No.: 587007-13-4
Main Products
VCID: VC0363257
Molecular Formula: C7H9N5S2
Molecular Weight: 227.3g/mol
| CAS No. | 587007-13-4 |
|---|---|
| Product Name | 5-(2-Amino-4-methyl-1,3-thiazol-5-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione |
| Molecular Formula | C7H9N5S2 |
| Molecular Weight | 227.3g/mol |
| IUPAC Name | 3-(2-amino-4-methyl-1,3-thiazol-5-yl)-4-methyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C7H9N5S2/c1-3-4(14-6(8)9-3)5-10-11-7(13)12(5)2/h1-2H3,(H2,8,9)(H,11,13) |
| Standard InChIKey | CPTCQKPQQFKAHK-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)N)C2=NNC(=S)N2C |
| Canonical SMILES | CC1=C(SC(=N1)N)C2=NNC(=S)N2C |
| PubChem Compound | 713638 |
| Last Modified | Nov 13 2021 |
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